![molecular formula C16H11Cl2NO2S B2421618 4-(2,4-Dichlorophenyl)-2-phenylthiomorpholine-3,5-dione CAS No. 339109-38-5](/img/structure/B2421618.png)
4-(2,4-Dichlorophenyl)-2-phenylthiomorpholine-3,5-dione
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Overview
Description
The compound “4-(2,4-Dichlorophenyl)-2-phenylthiomorpholine-3,5-dione” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and agrochemicals . The presence of the dichlorophenyl group could potentially give this compound interesting biological properties, as dichlorophenyl groups are found in various biologically active compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the morpholine ring, followed by the introduction of the phenyl and dichlorophenyl groups. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a morpholine ring, a phenyl ring, and a 2,4-dichlorophenyl group. These groups could potentially influence the compound’s reactivity and interactions with other molecules .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The morpholine ring could potentially undergo reactions at the nitrogen atom or at the carbon atoms of the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as the presence of the morpholine ring, the dichlorophenyl group, and the phenyl group could influence properties such as solubility, melting point, boiling point, and reactivity .Scientific Research Applications
- Dichlorophenylthiomorpholinedione serves as a crucial intermediate in the synthesis of the herbicide Sulfentrazone . Sulfentrazone is effective against annual broad-leaved weeds, grasses, and sulfonylurea-resistant weeds .
- Researchers investigate the behavior of herbicides like 2,4-D (2,4-dichlorophenoxyacetic acid) in natural water bodies. Understanding their transformation and persistence is essential for environmental management .
- Scientists explore efficient degradation methods for pollutants, including dichlorophenol derivatives. Sequential processes involving advanced oxidation techniques can effectively break down these compounds .
- X-ray crystallography reveals the molecular structure of dichlorophenylthiomorpholinedione. Notably, it exhibits a twist around the C(amide)–C(methylene) bond and interactions between the aromatic ring and amide group .
Herbicide Synthesis
Environmental Behavior Studies
Degradation Studies
Structural Chemistry
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-(2,4-dichlorophenyl)-2-phenylthiomorpholine-3,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2NO2S/c17-11-6-7-13(12(18)8-11)19-14(20)9-22-15(16(19)21)10-4-2-1-3-5-10/h1-8,15H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZPSYDCRZGCURQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)C(S1)C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dichlorophenyl)-2-phenylthiomorpholine-3,5-dione |
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